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Transfusion Independence and Blood Count Recovery

The following data summarizes key hematologic benefits observed with glasdegib + LDAC versus LDAC
alone in the BRIGHT AML 1003 trial [1] [2].

Benefit Measure Glasdegib + LDAC LDAC Alone

Transfusion Independence 29.3% of patients [1] 5.6% of patients [1]

| Durable ANC Recovery (> 1000/pL) | 45.6% of patients [2] | 35.5% of patients [2] | | Durable
Hemoglobin Recovery (> 9 g/dL) | 54.4% of patients [2] | 38.7% of patients [2] | | Durable Platelet
Recovery (> 100,000/pL) | 29.8% of patients [2] | 9.7% of patients [2] |

Experimental Protocol and Clinical Context
The data in the table above originates from the phase 2, randomized, open-label BRIGHT AML 1003 trial
(NCT01546038) [1] [2].

e Patient Population: The study enrolled adults with newly diagnosed AML who were ineligible for
intensive chemotherapy due to age (=75 years) or comorbidities [1]. Patients were randomized to
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receive either glasdegib (100 mg orally once daily) in combination with LDAC or LDAC alone [1].

¢ Methodology of Assessment: Transfusion independence was defined as the absence of any red
blood cell or platelet transfusions for a period of at least 56 consecutive days during the trial.
Hematologic recovery was assessed based on durable recovery of blood counts to specified levels

without transfusional support [1] [2].
¢ Clinical Significance: This benefit was observed not only in patients who achieved complete
remission but also in those who did not, suggesting that glasdegib provides a clinical benefit beyond

what is captured by traditional response criteria [2].

Mechanism of Action: Targeting the Hedgehog Pathway

Glasdegib is a potent and selective oral inhibitor of the Hedgehog (Hh) signaling pathway. The following

diagram illustrates its mechanism of action at a cellular level.
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In leukemic stem cells, aberrant Hh pathway activity contributes to self-renewal and persistence. By
inhibiting SMO, glasdegib disrupts this signaling cascade, potentially reducing the stem cell burden and

sensitizing cells to chemotherapy [3] [4].

Interpretation and Comparative Context

o Efficacy Relative to Other Therapies: A 2025 network meta-analysis that evaluated various low-
intensity AML treatments ranked AZA + VEN (azacitidine + venetoclax) highest for improving
overall survival and complete remission, while LDAC + glasdegib also demonstrated promising
efficacy and was ranked among the most effective treatments [5]. This suggests it is a valid option in
the non-intensive treatment landscape, though the reported transfusion independence rates for AZA +
VEN were not available in the results.

e Overall Survival Benefit: The primary analysis of the BRIGHT AML 1003 trial established that the
glasdegib + LDAC combination significantly improved overall survival compared to LDAC alone, with
a hazard ratio of 0.42. Long-term follow-up confirmed a sustained benefit, improving median overall
survival from 4.3 months to 8.3 months [1].
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To cite this document: Smolecule. [Glasdegib transfusion independence rates validation]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b001731#glasdegib-

transfusion-independence-rates-validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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